molecular formula C10H13NO3S B5175130 4-anilinotetrahydro-3-thiopheneol 1,1-dioxide

4-anilinotetrahydro-3-thiopheneol 1,1-dioxide

Cat. No. B5175130
M. Wt: 227.28 g/mol
InChI Key: LNXAOEGYXCYWDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-anilinotetrahydro-3-thiopheneol 1,1-dioxide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that is synthesized using specific methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 4-anilinotetrahydro-3-thiopheneol 1,1-dioxide is not fully understood, but it is believed to involve the inhibition of certain enzymes or proteins in bacterial or fungal cells. This results in the disruption of essential cellular processes and ultimately leads to cell death.
Biochemical and Physiological Effects
Studies have shown that 4-anilinotetrahydro-3-thiopheneol 1,1-dioxide has low toxicity and does not have significant effects on normal mammalian cells. However, it has been found to have some effects on the liver and kidneys in high doses. Additionally, it has been shown to have some anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-anilinotetrahydro-3-thiopheneol 1,1-dioxide in lab experiments is its relatively low toxicity compared to other compounds with similar properties. Additionally, it is relatively easy to synthesize and purify, making it a convenient compound to work with. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 4-anilinotetrahydro-3-thiopheneol 1,1-dioxide. One area of interest is the development of new antibiotics and antifungal agents based on the compound's antibacterial and antifungal properties. Additionally, further studies are needed to fully understand its mechanism of action and potential as a catalyst in organic synthesis reactions. Finally, more research is needed to explore its potential as a fluorescence probe for the detection of certain molecules.

Synthesis Methods

The synthesis of 4-anilinotetrahydro-3-thiopheneol 1,1-dioxide involves the reaction of aniline with tetrahydrothiophene-3-ol in the presence of an oxidizing agent such as hydrogen peroxide or potassium permanganate. The reaction results in the formation of the desired compound, which can then be purified using various methods such as column chromatography or recrystallization.

Scientific Research Applications

4-anilinotetrahydro-3-thiopheneol 1,1-dioxide has been studied for its potential applications in various fields of scientific research. It has been found to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics and antifungal agents. Additionally, it has been studied for its potential as a catalyst in organic synthesis reactions, as well as for its ability to act as a fluorescence probe for the detection of certain molecules.

properties

IUPAC Name

4-anilino-1,1-dioxothiolan-3-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H13NO3S/c12-10-7-15(13,14)6-9(10)11-8-4-2-1-3-5-8/h1-5,9-12H,6-7H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LNXAOEGYXCYWDV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(C(CS1(=O)=O)O)NC2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H13NO3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

227.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.